3-chloro-4-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C18H24ClN3O3S2/c1-21-6-8-22(9-7-21)17(14-5-10-26-13-14)12-20-27(23,24)15-3-4-18(25-2)16(19)11-15/h3-5,10-11,13,17,20H,6-9,12H2,1-2H3
• InChI Key: NDHUENAZWBFPQD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC(=C(C=C2)OC)Cl)C3=CSC=C3
• Molecular Formula: C18H24ClN3O3S2
• Molecular Weight: 430.0 g/mol

Description

3-chloro-4-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H24ClN3O3S2 and its molecular weight is 429.98. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

• A study synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy applications. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potentially useful as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Herbicide Selectivity and Mode of Action

• Research on chlorsulfuron, a compound with a partially similar structure, focused on its selectivity as a herbicide for cereals, attributed to the ability of tolerant plants to rapidly metabolize the herbicide into an inactive product. This understanding aids in the development of selective herbicides with minimal impact on non-target plants (Sweetser, Schow, & Hutchison, 1982).

Cognitive Enhancing Properties

• SB-399885, a compound acting as a potent, selective 5-HT6 receptor antagonist, demonstrated cognitive-enhancing properties in animal models. This research suggests the potential of benzenesulfonamide derivatives in developing treatments for cognitive deficits associated with diseases like Alzheimer's and schizophrenia (Hirst et al., 2006).